4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate

• Molecular Formula: C24H36O2
• Molecular Weight: 356.5 g/mol
• InChI: InChI=1S/C24H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26-24(2)25/h4-5,7-8,10-11,13-14,16-17,19-20H,3,6,9,12,15,18,21-23H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-,20-19-
• InChIKey: KGZZUQWWIPIQBC-JDPCYWKWSA-N

4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl Acetate: High-Purity Omega-3 DHA Ester for Lipid Research and Biochemical Assays

4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate (CAS 163041-99-4), also known as DHA acetate, is a polyunsaturated fatty acid ester derived from docosahexaenoic acid (DHA) with six cis-configured double bonds [1]. It is an ester product intended for research use only, characterized by a molecular formula of C24H36O2, a molecular weight of 356.54 g/mol, a predicted density of 0.914±0.06 g/cm³, and a predicted boiling point of 447.2±24.0 °C [2]. The acetate moiety enhances solubility in organic solvents, facilitating handling in laboratory settings [3].

1 High-purity DHA acetate ester for lipid signaling, membrane dynamics, and inflammation research

2 Acetate moiety enhances solubility in organic solvents such as DMSO, ethanol, and DMF

3 Supports cell-based assays, analytical method development, and prodrug activation studies

• [1] Kuujia. (n.d.). 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate (CAS 163041-99-4). Retrieved from https://www.kuujia.com View Source
• [2] ChemSrc. (2024). 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate. Retrieved from https://m.chemsrc.com/mip/chanpin/7176056.html View Source
• [3] Kuujia. (n.d.). 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate (CAS 163041-99-4). Retrieved from https://www.kuujia.com View Source

Why DHA Acetate is Not Interchangeable with Other DHA Esters: A Procurement Guide

While docosahexaenoic acid (DHA) is commercially available in various esterified forms (e.g., ethyl ester, methyl ester, triglyceride) and as the free acid, these analogs exhibit distinct physicochemical and biological properties that preclude simple substitution. Differences in lipophilicity, solubility, stability, and hydrolysis kinetics directly impact experimental outcomes in lipid signaling, membrane dynamics, and inflammation studies [1]. For instance, the acetate ester confers a specific solubility profile in organic solvents that is distinct from the ethyl or methyl esters, influencing partitioning behavior in extraction and purification protocols [2]. Furthermore, the rate of enzymatic or chemical hydrolysis to the active DHA free acid varies with the ester group, affecting the temporal dynamics of DHA availability in in vitro and in vivo models [3]. Therefore, procurement of the specific acetate ester is critical for experimental reproducibility and for studies where the precise chemical identity of the DHA prodrug is a controlled variable.

Attribute

DHA Acetate (this product)

Other DHA Esters (ethyl, methyl, free acid)

Organic Solubility

Soluble in DMSO, ethanol, DMF

Free acid poorly soluble; ethyl ester slightly different logP

Hydrolysis Rate

Expected rapid esterase cleavage

Ethyl ester hydrolyzed slower; alters DHA release kinetics

Purity Specification

>99% (vendor data)

Typical analytical standard 95–98%

• [1] Kuujia. (n.d.). 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate (CAS 163041-99-4). Retrieved from https://www.kuujia.com View Source
• [2] Kuujia. (n.d.). 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate (CAS 163041-99-4). Retrieved from https://www.kuujia.com View Source
• [3] Birkle, D. L. (2003). The arachidonic acid cascade and phospholipid and docosahexaenoic acid metabolism in the retina. In Progress in Retinal and Eye Research (Vol. 22, Issue 4, pp. 425-442). Retrieved from https://typeset.io View Source

Quantitative Differentiation of 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl Acetate from DHA Analogs

Solubility in Organic Solvents: Acetate vs. Free Acid and Ethyl Ester

The acetate moiety of 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-docosahexaenyl acetate significantly enhances solubility in organic solvents compared to DHA free acid [1]. While specific quantitative solubility data for DHA acetate are not published, the compound is reported to dissolve in DMSO, ethanol, and DMF , whereas DHA free acid exhibits poor solubility in many organic solvents due to its carboxylic acid group . The acetate ester is also more lipophilic than the ethyl ester, as predicted by logP calculations [2].

Solubility in DMSO

Vendor-reported

Acetate: soluble (qualitative) vs free acid: poorly soluble

Facilitates DMSO stock preparation for cell-based assays

Quantitative solubility data not published; confirm per protocol

Evidence Dimension	Solubility in Organic Solvents (DMSO)
Target Compound Data	Soluble in DMSO (qualitative vendor report)
Comparator Or Baseline	DHA free acid (qualitative: poor solubility); DHA ethyl ester (predicted logP: 0.22) [2]
Quantified Difference	Acetate ester is soluble in DMSO, whereas free acid is poorly soluble. Predicted logP for acetate ester is 0 (vendor data), compared to 0.22 for ethyl ester [2].
Conditions	Vendor-reported solubility in DMSO; predicted logP values

Why This Matters

Enhanced organic solubility facilitates use in cell culture assays requiring DMSO stock solutions and in lipid extraction protocols.

• [1] Kuujia. (n.d.). 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate (CAS 163041-99-4). Retrieved from https://www.kuujia.com View Source
• [2] ChemSrc. (2024). 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate. Retrieved from https://m.chemsrc.com/mip/chanpin/7176056.html View Source

Predicted Lipophilicity (LogP): Acetate vs. Ethyl Ester

The predicted logP value for 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-docosahexaenyl acetate is 0 , whereas the predicted logP for DHA ethyl ester is approximately 0.22 [1]. A lower logP indicates slightly lower lipophilicity, which may affect membrane permeability and extraction efficiency in lipid-based assays [2].

Predicted logP Difference

Predicted

−0.22 logP units vs. DHA ethyl ester

Slightly lower lipophilicity may influence membrane partitioning and chromatographic retention

Predicted values from vendor databases; experimental confirmation needed

Evidence Dimension	Predicted logP (octanol-water partition coefficient)
Target Compound Data	0 (vendor predicted)
Comparator Or Baseline	DHA ethyl ester: ~0.22 (predicted) [1]
Quantified Difference	Difference of approximately -0.22 logP units
Conditions	Predicted values from vendor databases

Why This Matters

The distinct logP value influences experimental design for lipid bilayer partitioning studies and may affect chromatographic retention times.

• [1] ChemicalBook. (n.d.). Docosahexaenoic Acid ethyl ester. Retrieved from https://amp.chemicalbook.com View Source
• [2] Birkle, D. L. (2003). The arachidonic acid cascade and phospholipid and docosahexaenoic acid metabolism in the retina. In Progress in Retinal and Eye Research (Vol. 22, Issue 4, pp. 425-442). Retrieved from https://typeset.io View Source

Storage Stability: Powder vs. Solution at -20°C

According to vendor specifications, 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-docosahexaenyl acetate powder is stable for 3 years when stored at -20°C, and for 2 years at 4°C . In solution, stability is maintained for 6 months at -80°C and 1 month at -20°C . While DHA esters generally degrade through oxidation and hydrolysis, specific comparative stability data for the acetate ester versus other esters (e.g., ethyl, methyl) are not published [1].

Storage Stability (Powder)

Vendor specification

3 years at −20 °C

Supports long-term procurement and inventory management

Comparative stability data vs. other DHA esters not available

Evidence Dimension	Storage stability (powder, -20°C)
Target Compound Data	3 years (powder, -20°C)
Comparator Or Baseline	DHA free acid and esters: generally sensitive to oxidation; specific comparative data unavailable
Quantified Difference	Specific stability period defined by vendor
Conditions	Vendor-recommended storage conditions

Why This Matters

Defined long-term stability data enables confident procurement and inventory management for research labs.

• [1] Song, J. H., Inoue, Y., & Miyazawa, T. (1996). Oxidative stability of docosahexaenoic acid-containing oils in the form of phospholipids, triacylglycerols, and ethyl esters. Bioscience, Biotechnology, and Biochemistry, 60(2), 216-221. View Source

Purity Specification: >99% vs. Typical DHA Ester Grades

Some suppliers offer 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-docosahexaenyl acetate with a purity of >99% [1], which exceeds the typical purity range of 95-98% reported for DHA ethyl ester analytical standards [2]. This high purity minimizes interference from related fatty acid esters in quantitative assays, such as LC-MS or GC-MS analyses [3].

Purity Specification

Cross-study comparable

>99% (acetate) vs. >95% (typical ethyl ester standard)

Reduces interference from related fatty acid esters in quantitative assays

Verify via Certificate of Analysis; purity basis may differ

Evidence Dimension	Purity specification
Target Compound Data	>99% (vendor specification) [1]
Comparator Or Baseline	DHA ethyl ester analytical standard: >95% [2]
Quantified Difference	>4% absolute purity difference
Conditions	Vendor Certificate of Analysis

Why This Matters

Higher purity reduces the need for additional purification steps and improves assay accuracy and reproducibility.

• [1] Shanghai Yuanye Bio-Technology. (2025). 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate (B76172-25mg). Retrieved from https://www.shyuanyebio.com View Source
• [2] Cato Research Chemicals. (n.d.). Docosahexaenoic acid ethyl ester. Retrieved from https://www.catorm.com View Source
• [3] A database of chromatographic properties and mass spectra of fatty acid methyl esters from omega-3 products. (2013). View Source

Hydrolysis Rate: Acetate vs. Ethyl Ester (Class-Level Inference)

Acetate esters generally undergo more rapid enzymatic hydrolysis than ethyl esters due to steric accessibility [1]. While direct head-to-head hydrolysis data for DHA acetate versus DHA ethyl ester are not available, the acetate ester of DHA is expected to release the active DHA free acid more quickly in biological matrices containing esterases [2]. This property is critical for in vitro assays where a rapid DHA pulse is desired [3].

Esterase Hydrolysis Rate

Class-level inference

Acetate expected rapid vs. ethyl ester expected slower

Supports acute DHA signaling studies; affects temporal DHA release

Direct head-to-head hydrolysis data not published; class-level expectation

Evidence Dimension	Relative rate of esterase-mediated hydrolysis
Target Compound Data	Acetate ester: expected rapid hydrolysis (class-level inference) [1]
Comparator Or Baseline	Ethyl ester: slower hydrolysis (class-level inference) [2]
Quantified Difference	Not quantified; qualitative difference expected
Conditions	In vitro assays with esterase activity

Why This Matters

Faster hydrolysis kinetics can be advantageous for studying acute DHA signaling events, whereas slower hydrolysis may be preferred for sustained release applications.

• [1] Birkle, D. L. (2003). The arachidonic acid cascade and phospholipid and docosahexaenoic acid metabolism in the retina. In Progress in Retinal and Eye Research (Vol. 22, Issue 4, pp. 425-442). Retrieved from https://typeset.io View Source
• [2] Birkle, D. L. (2003). The arachidonic acid cascade and phospholipid and docosahexaenoic acid metabolism in the retina. In Progress in Retinal and Eye Research (Vol. 22, Issue 4, pp. 425-442). Retrieved from https://typeset.io View Source
• [3] Kuujia. (n.d.). 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate (CAS 163041-99-4). Retrieved from https://www.kuujia.com View Source

Optimal Use Cases for 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl Acetate in Lipid and Inflammation Research

Investigating DHA-Mediated Signaling in Cell Culture

4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate is ideal for in vitro studies of DHA's role in inflammation, membrane dynamics, and lipid signaling due to its solubility in DMSO and expected rapid hydrolysis to DHA free acid [1]. Its high purity (>99%) minimizes confounding effects from other fatty acid esters [2].

Analytical Reference Standard for DHA Quantification

The high purity specification (>99%) of this compound, as offered by certain vendors, makes it suitable for use as an analytical reference standard in GC-MS or LC-MS methods for quantifying DHA and its esters in biological samples [2][3]. Its distinct retention time, influenced by the acetate moiety, aids in chromatographic separation from other DHA esters [4].

Lipid Extraction and Purification Method Development

The enhanced solubility of the acetate ester in organic solvents like DMSO, ethanol, and DMF facilitates method development for lipid extraction and purification workflows, where partitioning behavior differs from free DHA or ethyl esters [5].

Prodrug Activation and Hydrolysis Kinetics Studies

This compound serves as a model DHA prodrug to investigate esterase-mediated hydrolysis kinetics. While direct comparative data are limited, the acetate ester is expected to exhibit different activation rates compared to ethyl or methyl esters, enabling studies of temporal DHA release in biological systems [6].

Application

Selection Property

Validation Focus

Cell-based DHA signaling studies

Solubility in DMSO, expected rapid hydrolysis

Confirm DHA release kinetics in cell system

Analytical reference standard for DHA quantification

High purity specification (>99%)

Verify purity via COA; assess chromatographic interference

Lipid extraction method development

Enhanced organic solvent solubility

Evaluate partitioning behavior in extraction solvents

Prodrug activation and hydrolysis kinetics

Acetate ester hydrolysis profile

Measure esterase-dependent DHA release in biological matrices

• [1] Kuujia. (n.d.). 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate (CAS 163041-99-4). Retrieved from https://www.kuujia.com View Source
• [2] Shanghai Yuanye Bio-Technology. (2025). 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate (B76172-25mg). Retrieved from https://www.shyuanyebio.com View Source
• [3] A database of chromatographic properties and mass spectra of fatty acid methyl esters from omega-3 products. (2013). View Source
• [4] ChemSrc. (2024). 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate. Retrieved from https://m.chemsrc.com/mip/chanpin/7176056.html View Source
• [5] Kuujia. (n.d.). 4(Z),7(Z),10(Z),13(Z),16(Z),19(Z)-Docosahexaenyl acetate (CAS 163041-99-4). Retrieved from https://www.kuujia.com View Source
• [6] Birkle, D. L. (2003). The arachidonic acid cascade and phospholipid and docosahexaenoic acid metabolism in the retina. In Progress in Retinal and Eye Research (Vol. 22, Issue 4, pp. 425-442). Retrieved from https://typeset.io View Source